Cas no 2171899-52-6 (tert-butyl 3-amino-3-(5-methylfuran-3-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(5-methylfuran-3-yl)piperidine-1-carboxylate
• CAS No: 2171899-52-6
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5997468
• PubChem ID: 165736558
• Update Time: 2025-10-30

tert-butyl 3-amino-3-(5-methylfuran-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(5-methylfuran-3-yl)piperidine-1-carboxylate
• EN300-1626985
• 2171899-52-6

• Inchi： 1S/C15H24N2O3/c1-11-8-12(9-19-11)15(16)6-5-7-17(10-15)13(18)20-14(2,3)4/h8-9H,5-7,10,16H2,1-4H3
• InChI Key： GSJAUZNREHZAJK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C2=COC(C)=C2)(C1)N)=O

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.7Ų

Additional information on tert-butyl 3-amino-3-(5-methylfuran-3-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-amino-3-(5-methylfuran-3-yl)piperidine-1-carboxylate (CAS No. 2171899-52-6)

The compound tert-butyl 3-amino-3-(5-methylfuran-3-yl)piperidine-1-carboxylate (CAS No. 2171899-52-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the piperidine backbone and furan ring, make it a valuable building block for drug discovery and development. Researchers and chemists are increasingly interested in this compound due to its potential in creating novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory drugs.

One of the key reasons for the growing interest in tert-butyl 3-amino-3-(5-methylfuran-3-yl)piperidine-1-carboxylate is its role in medicinal chemistry. The presence of both amino and carboxylate functional groups allows for versatile chemical modifications, enabling the synthesis of diverse derivatives. This adaptability is crucial for optimizing drug candidates, particularly in addressing challenges such as bioavailability and target selectivity. Recent studies have highlighted its utility in designing small molecule inhibitors and receptor modulators, which are hot topics in current pharmaceutical research.

From a synthetic perspective, the tert-butyl group in tert-butyl 3-amino-3-(5-methylfuran-3-yl)piperidine-1-carboxylate serves as a protective moiety, enhancing the compound's stability during reactions. This feature is particularly advantageous in multi-step syntheses, where protecting groups are essential to prevent unwanted side reactions. Additionally, the 5-methylfuran-3-yl substituent introduces aromaticity and electron-rich characteristics, which can influence the compound's reactivity and interaction with biological targets. These properties align with the current trend of exploring heterocyclic compounds in drug design, a topic frequently searched by chemists and researchers.

The demand for tert-butyl 3-amino-3-(5-methylfuran-3-yl)piperidine-1-carboxylate has also been driven by advancements in high-throughput screening and combinatorial chemistry. These technologies require diverse and high-quality chemical libraries, where this compound serves as a valuable scaffold. Its compatibility with modern automated synthesis platforms further enhances its appeal, as it aligns with the industry's shift toward green chemistry and sustainable practices. These keywords are highly relevant in today's scientific community, reflecting the compound's alignment with contemporary research priorities.

In conclusion, tert-butyl 3-amino-3-(5-methylfuran-3-yl)piperidine-1-carboxylate (CAS No. 2171899-52-6) represents a critical intermediate in modern chemical and pharmaceutical research. Its structural versatility, synthetic utility, and relevance to cutting-edge topics like drug discovery and green chemistry make it a compound of significant interest. As the scientific community continues to explore new therapeutic avenues, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry and organic synthesis.